Cas no 946362-40-9 (2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-3-(methylsulfanyl)phenylacetamide)
2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-3-(methylsulfanyl)phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-3-(methylsulfanyl)phenylacetamide
- 2-Piperidineacetamide, 1-[(4-methoxyphenyl)sulfonyl]-N-[3-(methylthio)phenyl]-
- 946362-40-9
- SR-01000911598-1
- SR-01000911598
- 2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]-N-(3-methylsulfanylphenyl)acetamide
- F2267-0417
- 2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]-N-[3-(methylsulfanyl)phenyl]acetamide
- 2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)-N-(3-(methylthio)phenyl)acetamide
- AKOS024634067
-
- Inchi: 1S/C21H26N2O4S2/c1-27-18-9-11-20(12-10-18)29(25,26)23-13-4-3-7-17(23)15-21(24)22-16-6-5-8-19(14-16)28-2/h5-6,8-12,14,17H,3-4,7,13,15H2,1-2H3,(H,22,24)
- InChI Key: FKGAWTZIMYZPDW-UHFFFAOYSA-N
- SMILES: N1(S(C2=CC=C(OC)C=C2)(=O)=O)CCCCC1CC(NC1=CC=CC(SC)=C1)=O
Computed Properties
- Exact Mass: 434.13339966g/mol
- Monoisotopic Mass: 434.13339966g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 629
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- pka: 14.52±0.70(Predicted)
2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-3-(methylsulfanyl)phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2267-0417-2μmol |
2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]-N-[3-(methylsulfanyl)phenyl]acetamide |
946362-40-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2267-0417-5μmol |
2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]-N-[3-(methylsulfanyl)phenyl]acetamide |
946362-40-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2267-0417-10μmol |
2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]-N-[3-(methylsulfanyl)phenyl]acetamide |
946362-40-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2267-0417-20μmol |
2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]-N-[3-(methylsulfanyl)phenyl]acetamide |
946362-40-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2267-0417-1mg |
2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]-N-[3-(methylsulfanyl)phenyl]acetamide |
946362-40-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2267-0417-2mg |
2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]-N-[3-(methylsulfanyl)phenyl]acetamide |
946362-40-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2267-0417-3mg |
2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]-N-[3-(methylsulfanyl)phenyl]acetamide |
946362-40-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2267-0417-4mg |
2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]-N-[3-(methylsulfanyl)phenyl]acetamide |
946362-40-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2267-0417-5mg |
2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]-N-[3-(methylsulfanyl)phenyl]acetamide |
946362-40-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2267-0417-10mg |
2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]-N-[3-(methylsulfanyl)phenyl]acetamide |
946362-40-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-3-(methylsulfanyl)phenylacetamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-3-(methylsulfanyl)phenylacetamide
Comprehensive Overview of 2-(1-(4-Methoxybenzenesulfonyl)piperidin-2-yl)-N-(3-(methylsulfanyl)phenyl)acetamide (CAS No. 946362-40-9)
2-(1-(4-Methoxybenzenesulfonyl)piperidin-2-yl)-N-(3-(methylsulfanyl)phenyl)acetamide (CAS No. 946362-40-9) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a piperidine ring, a methoxybenzenesulfonyl group, and a methylsulfanylphenyl moiety, making it a subject of interest for drug discovery and medicinal chemistry applications.
The compound's molecular formula and weight, along with its precise structural characteristics, contribute to its potential interactions with biological targets. Researchers are particularly interested in its sulfonamide and acetamide functional groups, which are known to play crucial roles in binding to enzymes and receptors. These properties make 2-(1-(4-Methoxybenzenesulfonyl)piperidin-2-yl)-N-(3-(methylsulfanyl)phenyl)acetamide a candidate for further investigation in therapeutic areas such as central nervous system (CNS) disorders and inflammatory diseases.
In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in drug design. The incorporation of a piperidine ring in this molecule enhances its pharmacokinetic properties, potentially improving bioavailability and metabolic stability. These attributes align with current trends in precision medicine and targeted drug delivery, addressing common challenges in modern pharmacology.
The synthesis of 2-(1-(4-Methoxybenzenesulfonyl)piperidin-2-yl)-N-(3-(methylsulfanyl)phenyl)acetamide involves multi-step organic reactions, including sulfonylation and amide coupling processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to confirm its purity and structural integrity. These quality control measures ensure the compound meets the stringent requirements for research applications.
From a commercial perspective, CAS No. 946362-40-9 represents a niche but growing segment in the fine chemicals market. Pharmaceutical companies and research institutions are increasingly seeking such specialized intermediates for their drug development programs. The compound's unique structure offers opportunities for patentable derivatives and novel therapeutic agents, making it valuable in competitive research environments.
Storage and handling of this compound require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound is typically supplied as a solid powder and should be stored in cool, dry conditions away from direct sunlight to maintain stability.
Current research trends suggest growing interest in sulfur-containing compounds like this one, particularly in the context of enzyme inhibition and signal transduction modulation. The methylsulfanyl group present in the molecule may contribute to these biological activities, offering potential pathways for novel drug development against various diseases.
For researchers investigating structure-activity relationships or developing small molecule therapeutics, 2-(1-(4-Methoxybenzenesulfonyl)piperidin-2-yl)-N-(3-(methylsulfanyl)phenyl)acetamide presents an interesting case study. Its complex structure allows for multiple modification points, enabling the creation of diverse analogs with potentially improved pharmacological profiles.
The global market for specialized chemical compounds like CAS No. 946362-40-9 continues to expand, driven by increasing R&D investments in the pharmaceutical sector. Suppliers catering to this demand must ensure high purity standards and provide comprehensive analytical data to support research applications. Proper documentation including COA (Certificate of Analysis) is essential for research-grade materials.
Future directions for this compound may include exploration of its potential in combination therapies or as a scaffold for library synthesis in drug discovery programs. The growing emphasis on personalized medicine and orphan drug development creates additional opportunities for such specialized chemical entities in the biomedical field.
In conclusion, 2-(1-(4-Methoxybenzenesulfonyl)piperidin-2-yl)-N-(3-(methylsulfanyl)phenyl)acetamide represents an important compound at the intersection of medicinal chemistry and drug development. Its unique structural features and potential biological activities make it a valuable tool for researchers working on next-generation therapeutics. As scientific understanding of sulfonamide pharmacology advances, compounds like this will likely play increasingly important roles in addressing unmet medical needs.
946362-40-9 (2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-3-(methylsulfanyl)phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)